Cas no 1261498-38-7 (3-(3-Bromo-2-iodo-phenyl)-propionic acid)

• Product Name: 3-(3-Bromo-2-iodo-phenyl)-propionic acid
• CAS No: 1261498-38-7
• MF: C₉H₈BrIO₂
• MW: 354.967094421387
• CID: 4565690
• Update Time: 2025-10-31

3-(3-Bromo-2-iodo-phenyl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-2-iodo-phenyl)-propionic acid

• Inchi： 1S/C9H8BrIO2/c10-7-3-1-2-6(9(7)11)4-5-8(12)13/h1-3H,4-5H2,(H,12,13)
• InChI Key： QHOIYAKWMGDAFJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC1=CC=CC(Br)=C1I

Additional information on 3-(3-Bromo-2-iodo-phenyl)-propionic acid

Introduction to 3-(3-Bromo-2-iodo-phenyl)-propionic acid (CAS No. 1261498-38-7) and Its Significance in Modern Chemical Biology

3-(3-Bromo-2-iodo-phenyl)-propionic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261498-38-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique aromatic and halogenated structure, presents a versatile scaffold for the development of novel bioactive molecules. The presence of both bromo and iodo substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery processes.

The molecular structure of 3-(3-Bromo-2-iodo-phenyl)-propionic acid consists of a propionic acid moiety attached to a phenyl ring substituted at the 3-position with a bromine atom and at the 2-position with an iodine atom. This specific arrangement imparts distinct electronic and steric properties, which are highly beneficial for designing molecules with tailored biological activities. The halogen atoms not only influence the compound's reactivity but also contribute to its binding affinity when interacting with biological targets.

In recent years, there has been a growing interest in exploring the potential of halogenated aromatic compounds in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The halogen atoms in 3-(3-Bromo-2-iodo-phenyl)-propionic acid can participate in multiple interactions with biological molecules, such as hydrogen bonding, π-stacking, and electrostatic interactions, which are crucial for achieving high specificity and efficacy.

One of the most compelling aspects of 3-(3-Bromo-2-iodo-phenyl)-propionic acid is its utility as a building block for more complex molecules. Researchers have leveraged its reactive sites to develop inhibitors targeting enzymes involved in critical metabolic pathways. For instance, studies have demonstrated its application in synthesizing small-molecule inhibitors of kinases and other enzymes implicated in cancer progression. The bromine and iodine atoms serve as handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the construction of diverse pharmacophores.

The pharmaceutical industry has been particularly interested in halogenated phenyl propionates due to their potential to enhance drug-like properties such as solubility, metabolic stability, and cell membrane permeability. 3-(3-Bromo-2-iodo-phenyl)-propionic acid has been used in the synthesis of candidates that exhibit inhibitory activity against various therapeutic targets. Preliminary studies have highlighted its role in developing novel treatments for inflammatory disorders by modulating signaling pathways associated with immune responses.

Advances in computational chemistry have further accelerated the exploration of 3-(3-Bromo-2-iodo-phenyl)-propionic acid's potential applications. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations have provided insights into optimizing its structure to improve binding affinity and reduce off-target effects. Such computational approaches are essential for guiding experimental efforts and reducing the time required to bring new drugs to market.

The synthesis of 3-(3-Bromo-2-iodo-phenyl)-propionic acid itself is a testament to the progress in organic synthesis methodologies. Modern synthetic routes have enabled the efficient preparation of this compound with high purity, which is critical for downstream applications in drug development. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired halogenated aromatic core. These methods not only offer scalability but also allow for modifications that can fine-tune the biological activity of derived compounds.

Recent research has also explored the role of 3-(3-Bromo-2-iodo-phenyl)-propionic acid in probing enzyme mechanisms and developing chemical probes for biochemical studies. By designing derivatives that covalently bind to specific residues on target enzymes, researchers can gain detailed insights into reaction mechanisms and enzyme dynamics. This approach has been instrumental in understanding how enzymes function at a molecular level and has implications for developing more effective enzyme inhibitors.

The versatility of 3-(3-Bromo-2-iodo-phenyl)-propionic acid extends beyond pharmaceutical applications; it has found utility in materials science and agrochemical research as well. For instance, its derivatives have been investigated as precursors for organic electronic materials due to their ability to form stable conjugated systems. Additionally, modifications of this scaffold have led to the development of novel agrochemicals with improved efficacy against pests while maintaining environmental safety.

Looking ahead, the future prospects for 3-(3-Bromo-2-iodo-phenyl)-propionic acid are promising, given its broad applicability across multiple scientific disciplines. Continued research efforts are expected to uncover new synthetic strategies and expand its utility in drug discovery programs. Collaborative initiatives between academia and industry will be crucial in translating laboratory findings into tangible therapeutic benefits for patients worldwide.